Cas no 2155852-48-3 (tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate)

• Product Name: tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate
• CAS No: 2155852-48-3
• MF: C₁₁H₁₆BrN₃O₂
• MW: 302.167641639709
• CID: 5154605
• Update Time: 2025-05-22

tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate

• Inchi： 1S/C11H16BrN3O2/c1-11(2,3)17-10(16)15(4)7-9-13-5-8(12)6-14-9/h5-6H,7H2,1-4H3
• InChI Key： WZXJEWQBXSSNDY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1=NC=C(Br)C=N1)C

Additional information on tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate

tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate is a chemically synthesized compound with the CAS number 2155852-48-3. This compound belongs to the class of carbamates, which are widely studied in the field of organic chemistry due to their versatile applications in drug design, agrochemicals, and materials science. The structure of this compound features a tert-butyl group, a pyrimidine ring, and a methyl group, making it a unique molecule with potential biological activity.

The pyrimidine ring in this compound is a key structural element, as it is known to play a significant role in various biological processes. Pyrimidines are heterocyclic aromatic compounds that are fundamental components of nucleic acids and are often targeted in drug discovery for their ability to interact with DNA and RNA. The presence of a bromo substituent at the 5-position of the pyrimidine ring adds further complexity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents. For instance, investigations into its ability to inhibit specific enzymes or modulate receptor activity have shown promising results. These findings suggest that the compound could be a valuable tool in the development of treatments for various diseases, including cancer and inflammatory disorders.

The synthesis of tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate involves a series of well-established organic reactions. The process typically begins with the preparation of the pyrimidine derivative, followed by functionalization to introduce the carbamate group. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its structural integrity.

In terms of biological activity, tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate has been tested in various assays to evaluate its cytotoxicity, anti-inflammatory properties, and enzyme inhibitory effects. Preliminary results indicate that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to inhibit key inflammatory mediators highlights its possible application in treating chronic inflammatory diseases.

The structural versatility of tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate makes it an attractive candidate for further modification and optimization. By altering substituents on the pyrimidine ring or modifying the carbamate group, researchers can explore new chemical space and potentially discover more potent derivatives. Such modifications could enhance the compound's pharmacokinetic profile, improving its efficacy and reducing adverse effects.

From an environmental perspective, understanding the fate and behavior of tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate in natural systems is crucial for assessing its ecological impact. Studies on its degradation pathways under different environmental conditions are ongoing, with particular focus on its persistence in soil and water systems. These studies will provide valuable insights into how to manage this compound's use responsibly.

In conclusion, tert-butyl N-[(5-bromopyrimidin-2-yl)methyl]-N-methylcarbamate is a multifaceted compound with significant potential in various fields of science and technology. Its unique structure, combined with promising biological activity, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and drug discovery.